Cas no 335165-57-6 (1-benzyl-4-(oxiran-2-ylmethyl)piperazine)

• Product Name: 1-benzyl-4-(oxiran-2-ylmethyl)piperazine
• CAS No: 335165-57-6
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• MDL: MFCD09803291
• CID: 1458376
• PubChem ID: 11195642
• Update Time: 2025-04-20

1-benzyl-4-(oxiran-2-ylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(oxiran-2-ylmethyl)piperazine
• 1-Benzyl-4-glycidylpiperazine
• LogP
• SCHEMBL608360
• DTXSID70458377
• STL372720
• 335165-57-6
• 1-benzyl-4-[(oxiran-2-yl)methyl]piperazine
• AKOS016051091
• BMBBIQDCHKBYNH-UHFFFAOYSA-N
• AKOS000157247
• VS-10545
• MFCD09803291
• BBL031495
• (+/-)-1-Benzyl-4-oxiranylmethyl-piperazine

• MDL： MFCD09803291
• Inchi： 1S/C14H20N2O/c1-2-4-13(5-3-1)10-15-6-8-16(9-7-15)11-14-12-17-14/h1-5,14H,6-12H2
• InChI Key： BMBBIQDCHKBYNH-UHFFFAOYSA-N
• SMILES： O1CC1CN1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 232.1577
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 19Ų

Experimental Properties

• PSA: 19.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines